Cas no 2172226-28-5 (2-chloro-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid)

• Product Name: 2-chloro-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid
• CAS No: 2172226-28-5
• MF: C₂₆H₂₃ClN₂O₆
• MW: 494.923626184464
• CID: 5998788
• PubChem ID: 165504127
• Update Time: 2025-06-28

2-chloro-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid
• EN300-1482537
• 2172226-28-5
• 2-chloro-4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}benzoic acid

• Inchi： 1S/C26H23ClN2O6/c27-23-13-16(9-10-21(23)25(31)32)29-24(30)15-34-12-11-28-26(33)35-14-22-19-7-3-1-5-17(19)18-6-2-4-8-20(18)22/h1-10,13,22H,11-12,14-15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： YYZPVUGEWAXPLX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)NC(COCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 494.1244642g/mol
• Monoisotopic Mass: 494.1244642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Additional information on 2-chloro-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid

Introduction to 2-chloro-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid (CAS No. 2172226-28-5)

2-chloro-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid, identified by its CAS number 2172226-28-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core substituted with a chloro group at the 2-position and a complex amino acid-derived moiety at the 4-position. The presence of a 9H-fluoren-9-ylmethoxycarbonyl group further enhances its molecular complexity, making it a promising candidate for further exploration in drug discovery and development.

The structural design of 2-chloro-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid is not arbitrary but rather meticulously crafted to exploit specific pharmacophoric interactions. The benzoic acid scaffold is a well-known pharmacological motif, frequently encountered in various therapeutic agents due to its ability to engage in hydrogen bonding and other non-covalent interactions with biological targets. The chloro substituent at the 2-position introduces lipophilicity while modulating electronic properties, which can influence binding affinity and metabolic stability.

One of the most striking features of this compound is the presence of the {(9H-fluoren-9-yl)methoxycarbonyl}amino group, which is linked via an ethoxyacetamide moiety. This structural component not only adds to the molecular weight but also introduces potential binding sites for enzymes or receptors. The flourenyl moiety, in particular, has been extensively studied for its ability to enhance solubility and bioavailability, making it an attractive feature for drug-like compounds. Additionally, the methoxycarbonyl group serves as a protecting group for the amino functionality, ensuring stability during synthetic processes and allowing for selective deprotection when needed.

In recent years, there has been growing interest in developing novel compounds that can modulate inflammatory pathways, particularly those involving cyclooxygenase (COX) enzymes. 2-chloro-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid shares structural similarities with known COX inhibitors, such as NSAIDs (nonsteroidal anti-inflammatory drugs). However, its unique substitution pattern suggests that it may exhibit different pharmacological profiles compared to traditional COX inhibitors. Preliminary studies have hinted at potential anti-inflammatory activity, which could make this compound a valuable tool for investigating novel therapeutic strategies.

The synthesis of 2-chloro-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid is a challenging endeavor due to the complexity of its structure. Multiple synthetic routes have been explored, each with its own advantages and limitations. One common approach involves the condensation of appropriately substituted benzoyl chlorides with amino acids or their derivatives, followed by functional group transformations to introduce the desired substituents. The use of protecting groups is essential to prevent unwanted side reactions and ensure high yields.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of compounds like 2172226-28-5 with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in identifying potential binding interactions between this compound and target proteins. These studies have suggested that 2-chloro-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid may interact with COX enzymes in a manner similar to known inhibitors but with potentially enhanced selectivity or reduced side effects.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to improved pharmacokinetic properties, including enhanced metabolic stability and increased binding affinity. In the case of 2172226-28-5, the flourenyl moiety is strategically positioned to interact with biological targets while maintaining overall molecular rigidity. This rigidity can be advantageous in drug design, as it helps to stabilize the compound's conformation upon binding to a receptor.

Another area of interest is the potential application of 2-chloro-4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid in treating neurological disorders. Some studies have indicated that compounds with similar structural features may modulate neurotransmitter release or receptor activity in the brain. While more research is needed to fully understand its effects on neural pathways, these findings open up new avenues for exploring treatments for conditions such as Alzheimer's disease or Parkinson's disease.

The development of novel synthetic methodologies is crucial for advancing pharmaceutical research. Researchers have been experimenting with various catalytic systems and green chemistry principles to improve the efficiency and sustainability of producing complex molecules like 2172226-28-.5. For instance, transition metal-catalyzed cross-coupling reactions have emerged as powerful tools for constructing carbon-carbon bonds under mild conditions. These reactions can be tailored to introduce specific functional groups into the molecule while minimizing waste generation.

In conclusion, 2172226-.5 represents a fascinating example of how intricate molecular structures can be leveraged for therapeutic purposes. Its unique combination of substituents makes it a versatile scaffold for further chemical modifications and biological testing. As research continues to uncover new applications for this compound, it holds promise as an effective tool in addressing various medical challenges across multiple therapeutic domains.